Cas no 2034494-62-5 (3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione
• CAS No: 2034494-62-5
• MF: C₁₆H₁₅N₃O₄S₂
• MW: 377.438000917435
• CID: 5378231
• Update Time: 2025-06-11

3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C16H15N3O4S2/c20-14-10-24-16(21)19(14)12-6-8-18(9-12)25(22,23)13-5-1-3-11-4-2-7-17-15(11)13/h1-5,7,12H,6,8-10H2
• InChI Key： MDPUPAGODNNVJM-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(S(C3=C4C(=CC=C3)C=CC=N4)(=O)=O)C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione

Comprehensive Overview of 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS No. 2034494-62-5)

The compound 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS No. 2034494-62-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This thiazolidinedione-based derivative is characterized by its unique quinoline and pyrrolidine moieties, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a small-molecule inhibitor or modulator in various therapeutic areas, including metabolic disorders and inflammatory diseases.

In recent years, the demand for novel heterocyclic compounds like 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione has surged due to their versatility in drug design. The thiazolidine-2,4-dione core is a well-known pharmacophore, often associated with PPARγ (Peroxisome Proliferator-Activated Receptor gamma) agonists, which are pivotal in glucose metabolism regulation. This has led to increased searches for "thiazolidinedione derivatives" and "quinoline-based therapeutics" in academic and pharmaceutical databases.

The synthesis of 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione involves multi-step organic reactions, including sulfonylation and cyclization processes. Its CAS number 2034494-62-5 serves as a unique identifier in chemical catalogs, facilitating procurement for research purposes. Given the growing interest in structure-activity relationship (SAR) studies, this compound is often explored for its binding affinity and selectivity against specific biological targets.

From an SEO perspective, terms such as "quinoline sulfonamide derivatives," "pyrrolidine-thiazolidinedione hybrids," and "CAS 2034494-62-5 applications" are frequently queried by scientists and industry professionals. These keywords reflect the compound's relevance in drug discovery pipelines and preclinical research. Additionally, the rise of AI-driven drug design has further amplified interest in such molecules, as they are often used to train machine learning models for predicting bioactivity.

Beyond its pharmaceutical potential, 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione is also studied for its physicochemical properties, including solubility, stability, and logP values. These parameters are critical for optimizing drug-likeness and ensuring successful in vivo performance. The compound's molecular weight and hydrogen bond acceptors/donors align with Lipinski's Rule of Five, making it a promising candidate for further development.

In conclusion, 3-(1-quinolin-8-ylsulfonylpyrrolidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS No. 2034494-62-5) represents a fascinating example of modern medicinal chemistry innovation. Its hybrid structure and potential therapeutic applications continue to inspire research across academia and industry, addressing pressing health challenges through targeted molecular design.